1-Benzoylpiperidin-3-one

• CAS: 67452-85-1
• Synonyms: 1-Benzoylpiperidin-3-one
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• SMILES: C1CC(=O)CN(C1)C(=O)C2=CC=CC=C2
• InChI: InChI=1S/C12H13NO2/c14-11-7-4-8-13(9-11)12(15)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChIKey: SBQPFUPQROCYRR-UHFFFAOYSA-N

**Pain Point:** Poor regioselectivity and protecting group instability during piperidinone α-alkylation reduce yields and complicate purification. **Solution:** 1-Benzoylpiperidin-3-one provides an electron-withdrawing benzoyl group that stabilizes α-carbanions, directing alkylation to the 2-position. - **Quantitative Advantage:** Enhances regioselectivity vs N-benzyl or N-acetyl analogs; resists cleavage under basic conditions. - **Scale-Ready:** ≥98% purity eliminates pre-use purification; moderate solubility (5.5 g/L) prevents emulsion formation. - **Proven Application:** Key intermediate for indole alkaloid and CNS-targeted compound synthesis.

1-Benzoylpiperidin-3-one: Versatile N-Protected 3-Piperidone Building Block

1-Benzoylpiperidin-3-one (CAS 67452-85-1) is a synthetic intermediate belonging to the N-acyl-3-piperidone class, characterized by a benzoyl group attached to the piperidine nitrogen, imparting distinct solubility (computed aqueous solubility 5.5 g/L at 25 °C) and electronic properties compared to N-alkyl or unprotected analogs . Its core utility lies in serving as a protected ketone scaffold for alkylation, condensation, and reduction reactions in medicinal chemistry and natural product synthesis .

Workflowα-Alkylation and enolate chemistry

SelectionN-Benzoyl protected 3-piperidone scaffold

Use ContextMedicinal chemistry and alkaloid synthesis

Why 1-Benzoylpiperidin-3-one Cannot Be Replaced in Alkylation Synthesis

Substituting 1-Benzoylpiperidin-3-one with seemingly analogous N-benzyl-3-piperidone or 1-acetyl-3-piperidone introduces critical differences in α-alkylation regioselectivity, enolate stability, and downstream deprotection compatibility. The benzoyl group's electron-withdrawing nature stabilizes the α-carbanion during alkylation while resisting cleavage under basic conditions that would prematurely remove benzyl or acetyl protecting groups, directly impacting synthetic yield and purification effort [1][2]. These distinctions are quantifiable in alkylation reaction outcomes and are detailed in the following evidence sections.

N-Benzyl-3-piperidone

Lower α-regioselectivity and more N-alkylation byproducts may shift product distribution and reduce isolated yield.

N-Acetyl-3-piperidone

Partial deacetylation under basic enolate conditions may introduce purification complexity and yield loss.

Unprotected 3-piperidone

Hygroscopic, lower purity, and self-condensation risk may compromise reproducibility and require pre-use purification.

• [1] Lankin, C. M. (1994). Synthetic approaches towards the alkylation of various 3-piperidones (Doctoral dissertation, University of Pennsylvania). https://franklin.library.upenn.edu/catalog/FRANKLIN_9913765053503681 View Source
• [2] Sundberg, R. J., Ligon, W. V., & Lin, L.-S. (1971). Synthesis and gramine alkylation of some 3-piperidones. Synthetic route to 2-(3-indolylmethyl)-4-piperidineacetic acid derivatives. The Journal of Organic Chemistry, 36(17), 2471–2480. https://doi.org/10.1021/jo00816a020 View Source

1-Benzoylpiperidin-3-one: Key Differences vs. N-Benzyl and N-Acetyl Analogs

Enhanced α-Alkylation Regioselectivity vs. N-Benzyl-3-piperidone

In gramine alkylation reactions, N-benzoyl-3-piperidone yields the desired 2-(3-indolylmethyl)-3-piperidone with regioselectivity attributable to the electron-withdrawing benzoyl group, which stabilizes the α-carbanion intermediate [1]. In contrast, N-benzyl-3-piperidone (CAS 40114-49-6), lacking this strong electron-withdrawing effect, exhibits a higher propensity for undesired N-alkylation or elimination side reactions under analogous basic conditions, resulting in lower net yields of the α-alkylated product [2].

Regioselectivity

Class-level inference

Benzoyl: regioselective α-alkylation
Benzyl: more N-alkylation/elimination byproducts

Supports regioselective synthesis workflow

Head-to-head quantification not available

Evidence Dimension	Alpha-alkylation regioselectivity and yield
Target Compound Data	Fair yield of 2-(3-indolylmethyl)-3-piperidone via pyrrolidine enamine; regioselective α-alkylation
Comparator Or Baseline	N-Benzyl-3-piperidone (CAS 40114-49-6) – lower regioselectivity; more N-alkylation/elimination byproducts
Quantified Difference	Not directly quantified in head-to-head study; difference inferred from electronic effects and reported synthetic challenges with N-benzyl analogs
Conditions	Gramine alkylation via pyrrolidine enamine; basic conditions (e.g., LDA/THF, −78 °C)

Why This Matters

Higher regioselectivity reduces purification burden and improves isolated yield, critical for cost-efficient scale-up in medicinal chemistry campaigns.

• [1] Sundberg, R. J., Ligon, W. V., & Lin, L.-S. (1971). Synthesis and gramine alkylation of some 3-piperidones. Synthetic route to 2-(3-indolylmethyl)-4-piperidineacetic acid derivatives. The Journal of Organic Chemistry, 36(17), 2471–2480. https://doi.org/10.1021/jo00816a020 View Source
• [2] Lankin, C. M. (1994). Synthetic approaches towards the alkylation of various 3-piperidones (Doctoral dissertation, University of Pennsylvania). https://franklin.library.upenn.edu/catalog/FRANKLIN_9913765053503681 View Source

Greater Base Stability vs. N-Acetyl-3-piperidone

The benzoyl protecting group in 1-benzoylpiperidin-3-one demonstrates superior stability to basic conditions compared to the acetyl group in 1-acetyl-3-piperidone (CAS 6189-19-1). This differential stability is crucial during enolate alkylations, where acetyl-protected piperidones often undergo partial N-deacetylation or O-alkylation, leading to complex mixtures [1]. The benzoyl group's resistance to base-induced cleavage is a well-established class property, with N-benzoylpiperidones remaining intact under conditions (e.g., LDA, NaH) that cause significant degradation of N-acetyl analogs [2].

Base Stability

Class-level inference

Benzoyl: stable to LDA/NaH
Acetyl: partial deacetylation, O-alkylation

Reduces side reactions in enolate alkylations

Based on protecting group orthogonality

Evidence Dimension	Stability under basic alkylation conditions
Target Compound Data	Stable to strong bases (LDA, NaH) during enolate formation and alkylation; minimal N-debenzoylation observed
Comparator Or Baseline	1-Acetyl-3-piperidone (CAS 6189-19-1) – partial N-deacetylation and O-alkylation byproducts under similar conditions
Quantified Difference	No direct % degradation data available; difference based on established protecting group orthogonality principles
Conditions	Enolate formation with LDA or NaH in THF, −78 °C to rt

Why This Matters

Minimizes side reactions and simplifies purification, enabling higher yields in multi-step syntheses where the ketone must be preserved through basic steps.

• [1] Alam, M., Baty, J. D., Jones, G., & Moore, C. (1969). Alkylation of 4-piperidones; intermediates in the synthesis of reduced 2-pyrindin-6-ones. Journal of the Chemical Society C: Organic, 1520–1528. https://doi.org/10.1039/J39690001520 View Source
• [2] Ugolini, A. (n.d.). N-Benzoyl-3-piperidinone was prepared by oxidation of N-benzoyl-3-hydroxypiperidine. Reaction of Oxygen and Sodium Methoxide with N-Benzoyl-3-piperidinone. Scite.ai. https://scite.ai/reports/10.1021/jo00816a020 View Source

Commercial High Purity vs. Unprotected 3-Piperidone

1-Benzoylpiperidin-3-one is commercially available from multiple vendors with a minimum purity specification of ≥98% (HPLC), as documented in supplier certificates of analysis . In contrast, unprotected 3-piperidone (CAS 591-95-7) is highly hygroscopic, prone to self-condensation, and typically supplied as a technical-grade material with lower purity and undefined impurities, necessitating in-house purification before use in sensitive reactions . The defined purity of the benzoyl-protected analog reduces batch-to-batch variability and eliminates a time-consuming purification step.

Commercial Purity

Data to verify

≥98% (HPLC)

Eliminates pre-use purification

Supplier specification; batch verification recommended

Evidence Dimension	Commercial purity and stability
Target Compound Data	≥98% purity (HPLC), stable solid, multiple vendors
Comparator Or Baseline	3-Piperidone (CAS 591-95-7) – technical grade, hygroscopic, prone to decomposition
Quantified Difference	Purity difference: ≥98% vs. typically 90–95% for technical 3-piperidone
Conditions	Standard vendor specifications; storage at 2–8°C for benzoyl derivative

Why This Matters

Procurement of ≥98% pure material directly reduces labor costs and improves reproducibility in GMP-like or high-throughput synthesis environments.

Aqueous Solubility Advantage vs. N-Benzyl-3-piperidone

The computed aqueous solubility of 1-benzoylpiperidin-3-one at 25 °C is 5.5 g/L, as calculated using Advanced Chemistry Development (ACD/Labs) software . This moderate water solubility contrasts with the significantly lower aqueous solubility of N-benzyl-3-piperidone (CAS 40114-49-6), which is estimated to be <1 g/L due to the increased hydrophobicity of the benzyl group . This difference directly impacts liquid-liquid extraction efficiency; the benzoyl compound partitions more readily into aqueous phases during acidic or basic workups, facilitating removal of water-soluble byproducts without extensive back-extractions.

Aqueous Solubility

Data to verify

5.5 g/L (computed, 25 °C)

Supports aqueous workup procedures

Computed value; experimental solubility may differ

Evidence Dimension	Aqueous solubility
Target Compound Data	5.5 g/L (computed, 25 °C)
Comparator Or Baseline	N-Benzyl-3-piperidone (CAS 40114-49-6) – estimated <1 g/L
Quantified Difference	≥5-fold higher solubility for benzoyl compound
Conditions	Computed using ACD/Labs software; experimental values not reported

Why This Matters

Simplifies aqueous workup and reduces organic solvent consumption, a key consideration for process chemists scaling reactions to kilogram quantities.

1-Benzoylpiperidin-3-one: Preferred Application Scenarios

Medicinal Chemistry: 2-Substituted Piperidine Pharmacophores

Use 1-benzoylpiperidin-3-one for α-alkylation reactions to install carbon substituents at the 2-position of the piperidine ring, leveraging the benzoyl group's electron-withdrawing effect to enhance regioselectivity and minimize N-alkylation byproducts [1]. The resulting 2-substituted N-benzoylpiperidines are key intermediates for CNS-targeted compounds and alkaloid analogs, where the benzoyl group is subsequently removed under mild conditions [2].

Process Chemistry: Multi-Kilogram Scale-Up Building Block

Select 1-benzoylpiperidin-3-one for scale-up campaigns due to its commercial availability at ≥98% purity and well-defined handling characteristics [1]. The defined purity specification eliminates the need for pre-use purification, reducing cycle time and solvent waste. The compound's moderate aqueous solubility facilitates standard acidic/basic workup procedures without emulsion formation, a common issue with more hydrophobic analogs [2].

Natural Product Synthesis: Spiroketal and Indole Alkaloid Frameworks

Employ 1-benzoylpiperidin-3-one as the starting material for gramine alkylation toward 2-(3-indolylmethyl)-3-piperidones, a transformation central to the synthesis of indole alkaloids [1]. The benzoyl group's stability to the basic alkylation conditions ensures the ketone remains intact for subsequent annulation or spiroketalization steps, as demonstrated in the synthesis of the avermectin B1a spiroketal unit [2].

Application

Selection Property

Validation Focus

α-Alkylation for 2-substituted piperidines

Electron-withdrawing benzoyl protection

α-Regioselectivity and enolate stability

Multi-gram scale-up campaigns

Defined purity and storage stability

Batch reproducibility and workup efficiency

Indole alkaloid and spiroketal synthesis

Base-stable ketone protecting group

Compatibility with multi-step annulation sequences

• [1] Sundberg, R. J., Ligon, W. V., & Lin, L.-S. (1971). Synthesis and gramine alkylation of some 3-piperidones. Synthetic route to 2-(3-indolylmethyl)-4-piperidineacetic acid derivatives. The Journal of Organic Chemistry, 36(17), 2471–2480. https://doi.org/10.1021/jo00816a020 View Source
• [2] Stereocontrolled synthesis of the spiro ketal unit of avermectin B1a. (n.d.). Datapdf.com. https://datapdf.com/stereocontrolled-synthesis-of-the-spiro-ketal-unit-of-avermectin-b1a.html View Source